Methyl 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)benzoate

• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol
• IUPAC Name: methyl 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)benzoate
• InChI: InChI=1S/C15H19NO4/c1-18-14(17)12-2-4-13(5-3-12)16-8-6-15(7-9-16)19-10-11-20-15/h2-5H,6-11H2,1H3
• InChI Key: KJDDPBZIKSMNIY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N2CCC3(CC2)OCCO3

Description

Methyl 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)benzoate is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Procedure adopted from Tetrahedron Lett., 2007, 48, 2519. A thick-walled glass reaction vessel was charged with palladium(II)acetate (157 mg, 0.698 mmol), X-Phos (332 mg, 0.698 mmol, 2-dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl), cesium carbonate (4.55 g, 13.96 mmol) and 5:1 (v/v) toluene:t-BuOH (20 mL). The stirred contents were purged with nitrogen and a solution of 4-piperidone ethylene ketal (1.80 mL, 13.96 mmol) and methyl-4-bromobenzoate (3.30 g, 15.36 mmol) in 5:1 (v/v) toluene:t-BuOH (100 mL) was added. After stirring for 2 minutes, the vessel was sealed and the reaction mixture was heated at 120° C. for 18 hours. Upon cooling to room temperature, the reaction mixture was filtered through celite and the filtrate was concentrated. Elution through a flash column (silica gel 60, 230-400 mesh, 3:2 hexanes:EtOAc) gave the title compound as an off-white, crystalline solid (3.20 g, 83%).